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Compound of Interest

Compound Name: Ytterbium(III) nitrate pentahydrate

Cat. No.: B1591239 Get Quote

An In-depth Technical Guide to the Physical Properties of Ytterbium(III) Nitrate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Ytterbium(III) nitrate pentahydrate. The information is curated for researchers, scientists, and

professionals in drug development who require precise and reliable data for their work.

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of Ytterbium(III)
nitrate pentahydrate.
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Property Value References

Molecular Formula Yb(NO₃)₃·5H₂O [1][2][3][4][5][6][7]

Molecular Weight 449.13 g/mol [2][3][4][5][6][7]

Appearance

White or colorless crystalline

solid (crystals, granules, or

powder)

[1][2][3][4][6][7][8][9][10]

Solubility Soluble in water and ethanol [2][3][4][11]

Hygroscopic Nature
Hygroscopic (readily absorbs

moisture from the air)
[3][4][11]

Melting Point
Not applicable; decomposes

upon heating
[8][10][11]

Boiling Point

Not applicable for the

pentahydrate; the anhydrous

form has a boiling point of

83°C at 760 mmHg

[8][9][10]

CAS Number 35725-34-9 [1][2][3][4][5][6][9]

Experimental Protocols
Detailed methodologies for determining key physical properties of hydrated compounds, such

as Ytterbium(III) nitrate pentahydrate, are outlined below.

Determination of Water of Hydration
This experiment quantifies the number of water molecules in the hydrate structure.

Objective: To determine the percentage of water in Ytterbium(III) nitrate pentahydrate and its

empirical formula.

Materials:

Ytterbium(III) nitrate pentahydrate
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Porcelain crucible and lid

Bunsen burner

Clay triangle

Ring stand and iron ring

Analytical balance

Desiccator

Tongs

Procedure:

Clean a porcelain crucible and its lid, then heat them strongly on a clay triangle over a

Bunsen burner for 5 minutes to remove any volatile impurities.

Allow the crucible and lid to cool in a desiccator to prevent moisture absorption.

Once cooled, accurately weigh the empty crucible and lid to four decimal places using an

analytical balance.

Add approximately 2-3 grams of Ytterbium(III) nitrate pentahydrate to the crucible and

weigh the crucible, lid, and sample together accurately.

Place the crucible with the sample on the clay triangle, with the lid slightly ajar to allow water

vapor to escape.

Gently heat the crucible with a Bunsen burner. Gradually increase the heat to avoid

spattering of the solid.

Heat strongly for 15-20 minutes to ensure all water of hydration is driven off. The hydrated

salt will thermally decompose to form YbONO₃ and then ytterbium oxide upon further

heating.[11]
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Turn off the Bunsen burner and, using tongs, place the crucible and lid in a desiccator to cool

to room temperature.

Once cool, weigh the crucible, lid, and the anhydrous residue.

To ensure complete dehydration, repeat the heating, cooling, and weighing cycles until a

constant mass is achieved (two consecutive readings agree within ±0.002 g).

Calculations:

Mass of hydrate: (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

Mass of water lost: (Mass of crucible + lid + sample before heating) - (Mass of crucible + lid

+ sample after heating to constant mass)

Mass of anhydrous compound: (Mass of crucible + lid + sample after heating) - (Mass of

empty crucible + lid)

Percentage of water: (Mass of water lost / Mass of hydrate) x 100%

Moles of water: Mass of water lost / Molar mass of H₂O (18.015 g/mol )

Moles of anhydrous Ytterbium(III) nitrate: Mass of anhydrous compound / Molar mass of

Yb(NO₃)₃ (359.04 g/mol )

Mole ratio: Moles of water / Moles of anhydrous Ytterbium(III) nitrate. This ratio should

approximate an integer, representing the 'n' in Yb(NO₃)₃·nH₂O.

Qualitative Assessment of Hygroscopic Properties
Objective: To observe the hygroscopic nature of anhydrous Ytterbium(III) nitrate.

Procedure:

Prepare a sample of anhydrous Ytterbium(III) nitrate by following the heating procedure

described in section 2.1.

Place a small amount of the cooled anhydrous powder on a watch glass.
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Expose the sample to the ambient atmosphere for a period of time (e.g., 30-60 minutes).

Observe any changes in the physical appearance of the sample, such as clumping or

deliquescence, which indicate the absorption of atmospheric water.

Logical Relationships of Physical States
The following diagram illustrates the relationship between Ytterbium(III) nitrate pentahydrate
and its anhydrous form, highlighting the influence of environmental conditions.
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Click to download full resolution via product page

Caption: State transitions of Ytterbium(III) nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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